Due to the presence of impurity ions, the current efficiency of zinc electrowinning is reduced, and the quality of zinc products is affected. Therefore, before zinc production, impurity ions must be removed from the electrolyte. Zinc powder cementation is the most commonly used purification method, which has problems with agglomeration and wrapping. These problems cause fluctuations in the purification effect and poor adaptability. In this article, ultrasound was introduced into the zinc powder cementation purification process, strengthening it, so that a deeper purification effect was obtained. Electrochemical experiments were used to reveal the electrochemical behavioral process of ultrasonic-enhanced purification. The kinetics of the was explored, and it was found that the activation energy under ultrasound conditions was lower, which is conducive to the occurrence of deep purification. Through XRF, XRD, SEM–EDS, XPS, and other characterization methods, the behavior of the ultrasound purification process was analyzed. Ultrasonic-enhanced zinc powder cementation purification is indeed a method that can achieve deep purification, and can meet the strict purification requirements due to increasingly complex mineral raw materials and electrolysis processes.

In this study, we report the deposition of thin layers of erbium-doped silica onto silicon substrates using the sol–gel method. Deposition was performed by spin coating, followed by drying and heat treatment in the range of 500°C up to 900°C. Different acid catalysts with various erbium doping concentrations were investigated to assess their impact on the film properties including thickness and refractive index. Under the same experimental conditions, the acid catalyst used significantly influenced the thickness and shrinkage of the films, irrespective of the erbium doping concentration. The key factors for this behavior are the viscosity of the sols and the gelation time, which vary tremendously depending on the acid used and the doping concentration. Strong acids were found to produce films with the highest resistance to shrinkage during annealing compared to weak acids. From the elliposometric investigation, the interplay among the doping concentration, pore formation, and annealing was found to affect the refractive index of the synthesized film.

In the current work, the thermal stability of the eutectic regions and precipitation and mechanical behaviour of near eutectic high-entropy alloy is studied. The alloy solidified as FCC and underwent sequential ordering to L12 with order–disorder transition temperature between 700°C and 1000°C. Cooling rate, variation in the concentration boundary layer, thermal gradient and interfacial energy were attributed to define the eutectic morphology (L12 and B2). Thermal exposure resulted in homogeneous precipitation of acicular Al-Ni-rich B2 phase within the proeutectic and irregular eutectic regions. The preferential B2 precipitation within the irregular eutectic regions was attributed to the lower stability and higher lattice strain associated with these regions. The FCC: B2 phase fraction after heat treatment was similar to that of the eutectic alloy. Furthermore, lamellar degradation, globularization and Ostwald ripening of the B2 phase were observed after heat treatment. Lamellar degradation occurred via mechanisms like cylinderization, edge spheroidization, termination migration and boundary splitting. The experimental observations on the phase evolution, stability and order–disorder transformation matched well with the CALPHAD predictions except for the σ phase formation. B2 precipitation during heat treatment enhanced the mechanical behaviour of the alloy. However, the work hardening rate was superior for as-cast alloy.

The microstructure evolution of Al-1 wt% Si alloy wires with a diameter of 50.8 μm bonded on Cu metallization was investigated under electromigration (EM) tests with a current density of 7 × 104 A/cm2 at an ambient temperature of 150 °C. After the EM tests, microstructure of the wire evolved from submicron slender grains into bamboo-type grains with diameters 100 times larger than the original ones because of anisotropic grain growth (AGG) in the radial direction of wire. The orientations of grains also changed from highly [111] oriented into random distribution. In addition, bamboo nodes created by distortion of bamboo-type grains were found near cathodes while protrusions were observed near anodes of the wire. The mechanisms of AGG as well as the orientation change are proposed and delineated in this study.

Generally, there is a large amount of sodium fluoride in the spent potlining of aluminum electrolysis (SPL), which is a high-value fluorine resource. Therefore, recycling the fluorine resource from SPL is of profound significance, which not only saves the primary fluorine resource but also reduces energy consumption and carbon emissions. In this paper, co-precipitation method for the preparation of NaMgF3 and MgF2 was explored by using the leaching solution of SPL as raw material and magnesium sulfate as reagent. The results showed that the decisive factor for the type of product was the molar ratio of magnesium ion to fluorion (M/F) rather than the reaction temperature and holding time. When M/F is < 0.33, the product was mainly NaMgF3. When M/F increased further to 0.33–0.81, MgF2 was gradually produced, and the product was a mixture of NaMgF3 and MgF2. When M/F exceeded 0.81, the product was mainly MgF2.

Free calcium oxide (f-CaO) in steel slag (SS) is considered to be the main reason for the volume expansion of steel slag, which has severely limited its application in cement or concrete. In this work, SS–cement pastes were prepared and hydrated under three different conditions. It was found that the hydration activity of f-CaO in steel slag and cement could be divided into three grades according to the hydration ratios under different hydration conditions. The high-activity f-CaO could undergo hydration reaction during the period of curing and would not participate in the expansion of hydration at a later stage. While the low-activity f-CaO would undergo hydration reaction during the boiling test and the lowest-activity f-CaO could not be hydrated except under autoclaving condition, both would participate in hydration expansion after the pastes hardened, thus leading to the poor volume stability of the pastes. Then, based on the fitting function of the experimental data and the extension of the mathematical model of hydration expansion, the contents of f-CaO with different activities in two kinds of SS were determined.

The increase in electronics production has resulted in the massive generation of electronic waste. Integrated circuits are crucial to printed circuit boards and must be considered for valuable material recycling. The complex structure of ICs comprises metals tightly bound in the epoxy resin (Si ~ 92.8%, Br ~ 3.8%), thus, making metal recycling a challenge. Pyrolysis was studied to decompose the organic fraction on relatively large-sized ICs without size reduction, which facilitated metal liberation. Based on the thermogravimetric analysis, 90% (by mass) of the organic matter is decomposed in the temperature range of 300–700°C, and overall, the pyrolysis activation energy is determined as ~ 190 kJ/mol. The pyrolysis residue was sieved to obtain a coarser metal-rich fraction and finer non-metal-rich fraction, which comprised 20–24 wt.% and 63–69 wt.% of the pyrolysis product, respectively. In the coarser fraction, the metal recoveries obtained are Cu ~ 96.9%, Fe ~ 89%, Ni ~ 64.6%, Pb ~ 57.1%, and Ag ~ 33%. The undersized fraction comprises mainly Si values (87%) with minor metals, especially the Ag values ~ 2.2%. The undersized fraction was leached using HNO3 and Na2S2O3 to recover minor elements, and maximum Ag dissolution was observed as ~ 96.8% and 89.7%, respectively.

The novel one-step oxidation–volatilization process for separating MoO3 from pelletized MoS2 concentrate supported on a porous Al2O3-SiO2 skeleton has been demonstrated to have superior diffusion efficiency compared to the traditional two-step oxidative roasting-sublimation approach. Optimal control of pellet phase and micro-structure evolutions is crucial for maintaining a stable and breathable pellet bed throughout the roasting process, which is essential for industrial application of the new process. This work determined the phase transformations of MoS2 concentrate pellets during roasting, revealed the formation mechanisms of mullite whiskers from MoS2-Al2O3-SiO2 system and thus achieved toughening control of roasted MoS2 concentrate pellets with temperature programmed roasting (TPR). It is found that the intermediate product Al2(MoO4)3 can induce the low-temperature formation of mullite whisker. With TPR, the volatilization rate of molybdenum is 97.2%, and the compressive strength of mullite pellets reach 124.8 N. This study puts forward a feasible route with industrial significance.

All-inorganic cesium (Cs) lead perovskites have better thermal and chemical stability than organic–inorganic hybrids. They therefore represent a hope for stability and increased performance of perovskites as absorber layers in photovoltaic solar cells. In the present work, we have deposited different layers on FTO-coated glass substrates using the one-step spin-coating method. The results of the lead substitution are presented and critically discussed. The X-ray diffraction (XRD) results show four peaks for all three samples. The main peaks of the different films are located at the 2θ angles of 26.45° and 51.50° for the Muller indices (220) and (242), respectively. These two main peaks indicate that the prepared thin films all have two preferred crystallographic orientations. Beyond these two main peaks, we have two other smaller peaks at 2θ of 33.67° and 37.70° corresponding to the Muller indices of (210) and (211), respectively. The smoother the surface of the thin films, the more light they reflect, resulting in poor light absorption by the films. It is therefore important to obtain a surface image of the prepared films, as the larger the surface image, the better the film. With this in mind, we carried out a scanning electron microscope (SEM) analysis, which gave us the surface images. Figure 3 shows the SEM images of thin CsPb1−xSnxI1.5Br1.5 layers (x = 0, 0.5, and 1) grown on FTO-coated glass substrate with different [Pb]/[Sn] ratios. As can be seen from the figure, the effect of the [Pb]/[Sn] ratio is visible in the surface images of the different thin films. The smallest grain size is that of the unsubstituted CsPbI1.5Br1.5, while the largest grain size corresponds to the partially Pb-substituted layer (CsPb0.5Sn0.5I1.5Br1.5). The fully Pb-substituted layer (CsSnI1.5Br1.5) has an intermediate grain size. The surface images of the films show that the surfaces are well coated with grain sizes that vary greatly depending on the layer. The best grain size is that of the thin film with partial lead substitution (CsPb0.5Sn0.5I1.5Br1.5). Regarding the UV-visible absorption of the different films, we can say that the films absorb the maximum amount of light in the wavelength range of 350–550 nm. Above 550 nm, the absorption coefficients drop significantly. The absorption coefficients of the tin-free (Sn) layer remain higher than the coefficients of the other layers throughout the UV-visible spectrum. The degradation study revealed that the Sn-free layer retains good light absorption compared to the other layers after 4 weeks of exposure to the ambient environment. The crystal structure of all the layers shows good resistance to the elements during the 4 weeks, as shown by the renewed XRD results after the 4 weeks of exposure.

Numerous studies on the delamination process of cathode electrodes from spent lithium-ion batteries have been conducted. Unfortunately, the systematic selection of economically viable and environmentally friendly delamination process has hardly been investigated. In this study, most of the hydrometallurgical processes were investigated based on the delamination efficiency and cost of solvent, and four were chosen: solvent dissolution, alkali dissolution, deep eutectic solvent, and ethylene glycol. Chosen processes were performed in the laboratory and compared using four important parameters: delamination efficiency, economic assessment, environmental assessment, and overall process time. This comparison indicates that the alkali dissolution process (ADP) is superior to the other processes. However, it is still unclear how the process variables will affect the delamination efficiency in ADP. To address this issue, we have investigated the impact of the reaction variables using optimization. Furthermore, it was discovered that the delamination can be carried out using alkali waste solution, and it has the same ability to selectively react with aluminum foil, leaving behind the delaminated cathode material for three cycles without changing the metal (Li, Co, Mn, Ni, etc.) content. As a result, an economically viable and environmentally friendly delamination process has been established.